(E)-2-(3-bromostyryl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-2-(3-bromostyryl)-1H-benzo[d]imidazole is a chemical compound that belongs to the class of imidazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry.
Scientific Research Applications
Antimicrobial and Antifungal Properties
- Antimicrobial Studies: Novel compounds including (E)-2-(3-bromostyryl)-1H-benzo[d]imidazole derivatives have been synthesized and tested for antimicrobial activity. These compounds, characterized spectroscopically, displayed significant antimicrobial properties (Khairwar, Mishra, & Singh, 2021).
- Antifungal Activity: The synthesis of various benzimidazole derivatives, including this compound, and their evaluation against Candida, Aspergillus, and dermatophytes demonstrated notable antifungal activities. These findings emphasize the potential of these compounds in antifungal drug development (Khabnadideh, Rezaei, Pakshir, Zomorodian, & Ghafari, 2012).
DNA Binding and Cancer Research
- DNA Binding and Antibacterial Activity: Research on the ability of benzimidazole derivatives to bind to DNA revealed weak interactions, with the ligand suggesting an intercalative mode of binding. These compounds, including this compound, also displayed selective antibacterial activity against certain bacterial strains (Mahmood, Hashmi, Ismail, Mirza, Twamley, Akhter, Rozas, & Baker, 2019).
- Anticancer Agents: Benzimidazoles bearing oxadiazole nucleus, closely related to this compound, have been synthesized and evaluated as anticancer agents. These compounds showed significant in vitro anticancer activity, with specific derivatives demonstrating notable growth inhibition activity (Rashid, Husain, & Mishra, 2012).
Other Applications
- Synthesis for Tuberculosis Treatment: A series of 1H-benzo[d]imidazole derivatives were synthesized and evaluated for their activity against tuberculosis. Certain derivatives showed excellent activity against Mycobacterium tuberculosis, indicating their potential as novel anti-tubercular agents (Gobis, Foks, Serocki, AUGUSTYNOWICZ-KOPEĆ, & Napiórkowska, 2015).
- Corrosion Inhibition: Benzimidazole derivatives have also been investigated for their corrosion inhibition properties on mild steel in acidic environments. These studies suggest the potential of these compounds in industrial applications (Ammal, Prajila, & Joseph, 2018).
Future Directions
Properties
IUPAC Name |
2-[(E)-2-(3-bromophenyl)ethenyl]-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11BrN2/c16-12-5-3-4-11(10-12)8-9-15-17-13-6-1-2-7-14(13)18-15/h1-10H,(H,17,18)/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYNIYNDCXREWPW-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)C=CC3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)NC(=N2)/C=C/C3=CC(=CC=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.